Cas no 2137834-13-8 (Ethyl 3-butyl-2-thiophenecarboxylate)

• Product Name: Ethyl 3-butyl-2-thiophenecarboxylate
• CAS No: 2137834-13-8
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 5807149
• PubChem ID: 165449331
• Update Time: 2025-10-28

Ethyl 3-butyl-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-butyl-2-thiophenecarboxylate
• EN300-716493
• ethyl 3-butylthiophene-2-carboxylate
• 2137834-13-8

• Inchi： 1S/C11H16O2S/c1-3-5-6-9-7-8-14-10(9)11(12)13-4-2/h7-8H,3-6H2,1-2H3
• InChI Key： IHFNOHODLNVBCQ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC=CC=1CCCC

Computed Properties

• Exact Mass: 212.08710092g/mol
• Monoisotopic Mass: 212.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 305.3±30.0 °C(Predicted)

Additional information on Ethyl 3-butyl-2-thiophenecarboxylate

Exploring Ethyl 3-butyl-2-thiophenecarboxylate (CAS No. 2137834-13-8): Properties, Applications, and Market Insights

Ethyl 3-butyl-2-thiophenecarboxylate (CAS No. 2137834-13-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This thiophene-based ester is known for its unique chemical structure, which combines a butyl group and an ethyl carboxylate moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and functional materials.

The molecular formula of Ethyl 3-butyl-2-thiophenecarboxylate is C₁₁H₁₆O₂S, with a molecular weight of approximately 212.31 g/mol. Its structure features a thiophene ring, a five-membered heterocycle containing sulfur, which is often leveraged in medicinal chemistry for its bioisosteric properties. The ethyl ester group enhances the compound's solubility in organic solvents, while the butyl side chain contributes to its lipophilicity, a critical factor in drug design.

One of the most searched questions about Ethyl 3-butyl-2-thiophenecarboxylate is its role in pharmaceutical intermediates. Recent studies highlight its utility in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. The compound's ability to act as a building block for thiophene derivatives has made it a focal point in the development of novel therapeutics. Additionally, its stability under various reaction conditions makes it a preferred choice for organic synthesis.

In the agrochemical sector, Ethyl 3-butyl-2-thiophenecarboxylate is explored for its potential in creating crop protection agents. The thiophene core is known to interact with biological systems, offering pathways for designing pesticides and herbicides with improved efficacy. This aligns with the growing demand for sustainable agricultural solutions, a hot topic in today's environmentally conscious market.

From a commercial perspective, the global market for thiophene derivatives is expanding, driven by their applications in electronic materials and organic semiconductors. Ethyl 3-butyl-2-thiophenecarboxylate is no exception, as its structural features make it a candidate for use in conductive polymers and OLED technologies. This positions the compound at the intersection of chemistry and cutting-edge material science, appealing to both researchers and investors.

For those seeking high-purity Ethyl 3-butyl-2-thiophenecarboxylate, it is essential to source the compound from reputable suppliers who adhere to stringent quality control measures. The compound's stability and purity are critical for its performance in sensitive applications, such as drug formulation or material engineering. Storage recommendations typically include keeping the compound in a cool, dry place, away from direct sunlight, to maintain its integrity over time.

In summary, Ethyl 3-butyl-2-thiophenecarboxylate (CAS No. 2137834-13-8) is a multifaceted compound with broad applications across industries. Its significance in pharmaceutical research, agrochemical innovation, and advanced materials underscores its value in modern chemistry. As scientific advancements continue, the demand for this and related thiophene-based compounds is expected to rise, making it a key player in the future of chemical innovation.